6-Amino-5-(2-fluorobenzyl)-2-phenyl-4-pyrimidinylamine

• IUPAC Name: 5-[(2-fluorophenyl)methyl]-2-phenylpyrimidine-4,6-diamine
• InChI: InChI=1S/C17H15FN4/c18-14-9-5-4-8-12(14)10-13-15(19)21-17(22-16(13)20)11-6-2-1-3-7-11/h1-9H,10H2,(H4,19,20,21,22)
• InChI Key: PNJDCBMDWHDHOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(C(=N2)N)CC3=CC=CC=C3F)N
• Molecular Formula: C17H15FN4
• Molecular Weight: 294.33 g/mol

Description

“6-Amino-5-(2-fluorobenzyl)-2-phenyl-4-pyrimidinylamine” is a complex organic compound. It contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also has an amino group (-NH2), a phenyl group (a ring of 6 carbon atoms, C6H5-), and a fluorobenzyl group (a benzyl group with a fluorine atom attached).

Scientific Research Applications

Herbicide Synthesis

6-Amino-5-(2-fluorobenzyl)-2-phenyl-4-pyrimidinylamine derivatives have been explored for their use in agricultural chemistry, particularly in the synthesis of pyrimidinyloxybenzylamine herbicides. These derivatives serve as key intermediates in creating novel herbicidal compounds. The synthesis involves using 2,6-difluorobenzaldehyde as a starting material, highlighting the compound's role in developing new herbicides with potential enhanced efficacy and selectivity (Gong Qi-sun, 2005).

Anticancer Agents

In medical research, derivatives of 6-Amino-5-(2-fluorobenzyl)-2-phenyl-4-pyrimidinylamine have been synthesized for potential anticancer applications. For example, fluorinated coumarin–pyrimidine hybrids have been developed and evaluated for their cytotoxicity against human cancer cell lines, including lung carcinoma and mammary gland adenocarcinoma. These compounds exhibit significant cytotoxicity, with some showing potency comparable or superior to standard drugs like Cisplatin. This highlights the compound's relevance in designing new anticancer agents (K. M. Hosamani, D. Reddy, H. C. Devarajegowda, 2015).

Fluorescent Sensors for Metal Ions

Another application involves the development of fluorescent sensors for metal ion detection, such as aluminum ions. Derivatives of 6-Amino-5-(2-fluorobenzyl)-2-phenyl-4-pyrimidinylamine have been used to design and characterize sensors that demonstrate "OFF-ON type" mode in the presence of aluminum ions, showcasing their potential for selective detection and imaging applications in both environmental monitoring and biological research (N. Yadav, Ashutosh Kumar Singh, 2018).

Antiviral Research

Research into the antiviral properties of 6-Amino-5-(2-fluorobenzyl)-2-phenyl-4-pyrimidinylamine derivatives has shown promising results, particularly in the context of HIV. Studies have compared the effects of these derivatives in HIV-1 infected cells and assays, demonstrating significant inhibitory activity against the virus. This suggests potential applications in the development of new antiviral drugs, particularly for treating HIV (D. Rotili et al., 2014).